![molecular formula C21H22ClN3O3S2 B2724185 (Z)-4-(azepan-1-ylsulfonyl)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 393835-14-8](/img/structure/B2724185.png)
(Z)-4-(azepan-1-ylsulfonyl)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
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Overview
Description
The compound is a benzamide derivative, which means it likely has a core structure of a benzene ring attached to an amide group. The presence of the azepan-1-ylsulfonyl and 6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene groups suggest that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzamide core would provide a planar, aromatic region, while the azepan (a seven-membered ring with one nitrogen atom) could introduce some three-dimensionality to the structure. The sulfonyl group is typically polar and may participate in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the sulfonyl group and the amide could make the compound soluble in polar solvents. The compound’s melting and boiling points, density, and other properties would depend on factors like the size and shape of the molecule and the types of intermolecular forces present .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of (Z)-4-(azepan-1-ylsulfonyl)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide, also known as 4-(azepane-1-sulfonyl)-N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide:
Antitumor Activity
This compound has shown potential as an antitumor agent. Its structure allows it to interact with various cellular pathways, leading to the inhibition of tumor cell proliferation. Studies have indicated that it can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy .
Antimicrobial Properties
The compound exhibits significant antimicrobial activity against a range of bacterial and fungal pathogens. Its unique chemical structure disrupts microbial cell membranes and inhibits essential enzymes, making it effective in combating infections .
Anti-inflammatory Effects
Research has demonstrated that this compound can reduce inflammation by inhibiting key inflammatory mediators. It has been shown to decrease the production of pro-inflammatory cytokines and reduce the activity of enzymes like COX-2, which are involved in the inflammatory response .
Neuroprotective Applications
The compound has neuroprotective properties, which make it useful in the treatment of neurodegenerative diseases. It can protect neurons from oxidative stress and apoptosis, potentially slowing the progression of conditions like Alzheimer’s and Parkinson’s diseases .
Antioxidant Activity
This compound acts as a potent antioxidant, scavenging free radicals and protecting cells from oxidative damage. Its antioxidant properties are beneficial in preventing various diseases associated with oxidative stress, including cardiovascular diseases and certain cancers .
Enzyme Inhibition
The compound has been studied for its ability to inhibit specific enzymes that are crucial in various biological processes. For example, it can inhibit proteases and kinases, which play roles in cancer progression and other diseases .
Antiviral Applications
Preliminary studies suggest that this compound may have antiviral properties. It can interfere with viral replication and inhibit the activity of viral enzymes, making it a potential candidate for the development of antiviral drugs .
Drug Delivery Systems
Due to its unique chemical properties, this compound can be used in the development of drug delivery systems. It can enhance the solubility and stability of drugs, improving their bioavailability and therapeutic efficacy .
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-(azepan-1-ylsulfonyl)-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O3S2/c1-24-18-11-8-16(22)14-19(18)29-21(24)23-20(26)15-6-9-17(10-7-15)30(27,28)25-12-4-2-3-5-13-25/h6-11,14H,2-5,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOFNNCDUTRZTQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-4-(azepan-1-ylsulfonyl)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide |
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